Cas no 427878-41-9 (Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate)

• Product Name: Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
• CAS No: 427878-41-9
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• MDL: MFCD08448162
• CID: 326842
• PubChem ID: 17998719
• Update Time: 2025-05-21

Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
• Ethyl 4-chloro-5-methylpyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylicacid, 4-chloro-5-methyl-, ethyl ester
• 4-Chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
• J-520992
• FT-0685586
• AC-24557
• SCHEMBL1226304
• ethyl4-chloro-5-methylpyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
• SY097503
• 427878-41-9
• MFCD08448162
• 4-Chloro-5-methyl-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
• AKOS015919617
• SC3051
• AS-37699
• PB10562
• ZIMADRWWQDVUQL-UHFFFAOYSA-N
• DTXSID40592050
• CS-0016355
• CSA87841
• A6944

• MDL： MFCD08448162
• Inchi： 1S/C10H10ClN3O2/c1-3-16-10(15)7-4-14-8(6(7)2)9(11)12-5-13-14/h4-5H,3H2,1-2H3
• InChI Key： ZIMADRWWQDVUQL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C)C(C(=O)OCC)=CN2N=CN=1

Computed Properties

• Exact Mass: 239.04600
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• PSA: 56.49000
• LogP: 1.86780

Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate

Comprehensive Overview of Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate (CAS No. 427878-41-9)

Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate (CAS No. 427878-41-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrrolotriazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both chloro and methyl substituents, along with the ethyl carboxylate moiety, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, researchers have explored the role of Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate as a key intermediate in the synthesis of novel drug candidates. Its structural framework is particularly relevant in the development of kinase inhibitors, which are a hot topic in oncology and inflammatory disease research. The compound's ability to act as a building block for more complex molecules has made it a subject of interest in medicinal chemistry, aligning with the growing demand for targeted therapies.

The synthesis of Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate typically involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 427878-41-9 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance. The compound's stability under various conditions makes it suitable for further derivatization, a feature highly valued in high-throughput screening and combinatorial chemistry.

From an industrial perspective, the scalability of Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate production has been a focus area, especially with the increasing emphasis on green chemistry principles. Researchers are investigating solvent-free or water-mediated reactions to improve the sustainability profile of its synthesis. This aligns with broader trends in the chemical industry, where environmental impact reduction is a priority for both manufacturers and end-users.

The analytical characterization of CAS No. 427878-41-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its application in sensitive research areas. The growing availability of computational tools has also enabled more efficient study of its molecular properties and potential interactions, reflecting the integration of AI-assisted drug discovery in modern chemical research.

In the context of intellectual property, Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate has been referenced in several patents related to pharmaceutical compositions. This underscores its importance in proprietary research and development pipelines. The compound's patent landscape is frequently analyzed by industry professionals seeking to understand emerging trends in small molecule therapeutics and structure-activity relationships.

Quality control standards for CAS No. 427878-41-9 have become increasingly stringent, particularly for research-grade material. Suppliers now typically provide comprehensive certificates of analysis that include residual solvent content, heavy metal limits, and chromatographic purity data. This reflects the pharmaceutical industry's heightened focus on quality by design principles and regulatory requirements for investigational compounds.

The future research directions for Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate may include exploration of its potential in materials science applications, particularly in the development of organic electronic materials. The compound's conjugated system and heteroatom-rich structure make it an interesting candidate for studying charge transport properties, which is a rapidly growing field at the intersection of chemistry and materials engineering.

For researchers working with CAS No. 427878-41-9, proper handling and storage recommendations include protection from moisture and maintenance at controlled temperatures. While not classified as hazardous under standard conditions, these precautions ensure the compound's long-term stability and performance in sensitive applications. Such considerations are particularly important for organizations implementing laboratory information management systems (LIMS) to track chemical inventories.

The global market for specialized intermediates like Ethyl 4-chloro-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate has shown steady growth, driven by increasing R&D investment in life sciences. Market analysts track the compound's availability and pricing trends as indicators of broader developments in fine chemical supply chains. This economic perspective is valuable for procurement specialists and strategic planners in research organizations.

Academic interest in pyrrolotriazine derivatives continues to expand, with numerous recent publications exploring their synthetic methodologies and potential applications. The compound's presence in scientific literature serves as a testament to its importance in advancing heterocyclic chemistry knowledge. This body of research contributes to the ongoing evolution of structure-based drug design methodologies that are transforming modern pharmaceutical development.